Cas no 54746-50-8 (3-Butenyl(2-propenyl)nitrosamine)

• Product Name: 3-Butenyl(2-propenyl)nitrosamine
• CAS No: 54746-50-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 370618
• PubChem ID: 41167
• Update Time: 2025-04-19

3-Butenyl(2-propenyl)nitrosamine Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine,N-nitroso-N-2-propen-1-yl-
• gamma-butenyl-(beta-propenyl)nitrosamine
• N-but-3-enyl-N-prop-2-enylnitrous amide
• N-Allyl-N-nitroso-3-butenylamine
• 3-butenyl(2-propenyl)nitrosamine
• BRN 2074161
• DTXSID50203206
• 54746-50-8
• 3-Butenyl-(2-propenyl)-N-nitrosamine
• 3-BUTENYLAMINE, N-ALLYL-N-NITROSO-
• 3-Buten-1-amine, N-nitroso-N-2-propenyl-
• 3-Butenyl(2-propenyl)nitrosamine

• Inchi： 1S/C7H12N2O/c1-3-5-7-9(8-10)6-4-2/h3-4H,1-2,5-7H2
• InChI Key： KYOHAYUKUQXZOQ-UHFFFAOYSA-N
• SMILES： O=NN(CC=C)CCC=C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.0897 (rough estimate)
• Boiling Point: 256.7°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds